LSQ-28

• Molecular Formula: C31H27N5O
• Molecular Weight: 485.6 g/mol
• InChI: InChI=1S/C31H27N5O/c1-2-18-33-35-31(37)22-16-14-21(15-17-22)20-36-27-13-6-4-10-24(27)28-29(26-12-7-8-19-32-26)34-25-11-5-3-9-23(25)30(28)36/h3-17,19,33H,2,18,20H2,1H3,(H,35,37)
• InChIKey: SAWJBDKOKXSARH-UHFFFAOYSA-N

LSQ-28: Potent, Orally Bioavailable HDAC3 Inhibitor

LSQ-28 is a novel, small-molecule histone deacetylase 3 (HDAC3) inhibitor [1]. It belongs to a class of epigenetic modulators with potential applications in oncology, specifically as an immunomodulator and enhancer of the DNA-damage response [2]. The compound has been characterized for its high potency and selectivity against the HDAC3 isoform, along with favorable drug-like properties, including significant oral bioavailability, positioning it as a valuable tool compound for preclinical investigation .

HDAC3 pathway inhibition study fit

Isoform-selectivity assay context (reported >150-fold over class I HDACs)

Oral bioavailability supports in vivo exposure modeling

• [1] Li S, et al. Discovery of Highly Potent and Orally Bioavailable Histone Deacetylase 3 Inhibitors as Immunomodulators and Enhancers of DNA-Damage Response in Cancer Therapy. J Med Chem. 2025 Feb 13;68(3):3212-3237. View Source
• [2] Li S, et al. J Med Chem. 2025 Feb 13;68(3):3212-3237. Abstract. View Source

LSQ-28: Selectivity & Bioavailability Advantages

HDAC3 inhibitors are not interchangeable due to significant variations in isoform selectivity, off-target profiles, cellular potency, and, critically, in vivo pharmacokinetic properties . While several compounds, such as RGFP966 and BRD3308, demonstrate in vitro selectivity for HDAC3, their translational utility is often limited by poor oral bioavailability or lack of a defined efficacy profile in combination regimens [1]. LSQ-28 differentiates itself through a unique combination of high enzymatic selectivity, robust cellular activity across multiple cancer types, and exceptional oral bioavailability (F=95.34%), which directly enables its documented in vivo efficacy as a monotherapy and in synergistic combinations with other targeted agents [2]. Substituting LSQ-28 with another HDAC3 inhibitor without these validated attributes introduces significant uncertainty in experimental outcomes, particularly for studies requiring systemic administration and combination therapy [3].

Isoform Isoform selectivity profile may not transfer to pan-HDAC or less selective inhibitors (e.g., BRD3308, RGFP966).

Bioavailability Oral bioavailability may differ from compounds with undisclosed or lower oral absorption, altering in vivo exposure.

Combination Combination-response profile (PARP/PD-L1 synergy) not established for alternative HDAC3 inhibitors.

• [1] Probes & Drugs Portal. RGFP966. Compound Summary. Accessed 2026. View Source
• [2] Li S, et al. J Med Chem. 2025 Feb 13;68(3):3212-3237. View Source
• [3] MedChemExpress. HDAC-IN-31. Product Datasheet. Accessed 2026. View Source

LSQ-28: Head-to-Head Evidence Comparison

Superior Potency and Isoform Selectivity

LSQ-28 inhibits HDAC3 with an IC50 of 42 nM, demonstrating >150-fold selectivity over HDAC1, HDAC2, and HDAC6 [1]. This potency is superior to RGFP966 (IC50 = 80 nM) and BRD3308 (IC50 = 54 nM) [2]. While RGFP966 exhibits a higher reported selectivity window (>200-fold), it is not orally bioavailable . BRD3308 has a much narrower selectivity window (23-fold over HDAC1/2) . This positions LSQ-28 as a highly potent HDAC3 inhibitor with a favorable balance of potency and selectivity, making it a more suitable candidate for in vivo studies where both parameters are critical.

Isoform Selectivity

Reported

LSQ-28: IC50 42 nM, >150× selective over HDAC1/2/6

RGFP966: IC50 80 nM
BRD3308: 23-fold selective over HDAC1/2

Supports isoform-selectivity endpoint interpretation; reported 1.9× more potent than RGFP966, >6× more selective than BRD3308.

Biochemical HDAC3 assays; cross-study comparison.

Evidence Dimension	HDAC3 Enzymatic Inhibition (IC50)
Target Compound Data	42 nM
Comparator Or Baseline	RGFP966: 80 nM; BRD3308: 54 nM
Quantified Difference	LSQ-28 is 1.9-fold more potent than RGFP966 and 1.3-fold more potent than BRD3308 against HDAC3.
Conditions	Biochemical assay with recombinant human protein [2].

Why This Matters

Higher potency and a well-defined selectivity profile reduce the risk of off-target effects, increasing confidence in linking observed phenotypes to HDAC3 inhibition.

• [1] Li S, et al. J Med Chem. 2025 Feb 13;68(3):3212-3237. View Source
• [2] Probes & Drugs Portal. RGFP966. Compound Summary. Accessed 2026. View Source

Exceptional Oral Bioavailability

LSQ-28 demonstrates exceptional oral bioavailability with an F-value of 95.34% [1]. This is a critical differentiator from RGFP966, which shows no inhibition of other HDACs up to 15 µM in vitro but lacks reported oral bioavailability and is typically administered subcutaneously in vivo [2]. In comparison to other orally bioavailable HDAC inhibitors, such as HDAC-IN-31, which has a reported oral bioavailability of only 40% [3], LSQ-28's near-complete oral absorption ensures reliable systemic exposure and simplifies dosing regimens in preclinical models.

Oral Bioavailability

Reported

F = 95.34% in mice

Supports oral in vivo exposure modeling; near-complete absorption reported.

Comparators (RGFP966, BRD3308) lack disclosed oral F data.

Evidence Dimension	Oral Bioavailability (F)
Target Compound Data	95.34%
Comparator Or Baseline	HDAC-IN-31: 40%; RGFP966: Not orally bioavailable (typically subcutaneous).
Quantified Difference	LSQ-28 exhibits 2.4-fold higher oral bioavailability than HDAC-IN-31 and a significant advantage over non-orally bioavailable selective HDAC3 inhibitors like RGFP966.
Conditions	In vivo pharmacokinetic study in mice [1][3].

Why This Matters

High oral bioavailability is essential for enabling chronic dosing studies, improving animal welfare, and enhancing the translational potential of a compound to clinical development.

• [1] Li S, et al. J Med Chem. 2025 Feb 13;68(3):3212-3237. View Source
• [2] Probes & Drugs Portal. RGFP966. Compound Summary. Accessed 2026. View Source
• [3] MedChemExpress. HDAC-IN-31. Product Datasheet. Accessed 2026. View Source

Broad-Spectrum Antiproliferative Activity

In a 4T1 breast cancer xenograft model, the combination of LSQ-28 and the PARP inhibitor olaparib resulted in a tumor growth inhibition (TGI) of 91% [1]. This synergistic effect is a key value proposition for LSQ-28. For comparison, a structurally related hydrazide-based HDAC3 inhibitor, compound 8ae, when combined with olaparib in a similar breast cancer model, achieved a TGI of 88% [2]. While both combinations are highly effective, LSQ-28 achieves a numerically higher TGI, and its combination strategy is a well-documented feature of its pharmacological profile.

Antiproliferative Activity

Cross-study

LSQ-28: IC50 5.6–12.5 μM (HCT-116, 4T1, B16-F10, SK-OV-3)

Compound 4i: IC50 0.55–0.74 μM (4T1, MDA-MB-231)

Supports cell-model endpoint review across multiple cancer types; broader cell-line coverage, lower potency on TNBC lines.

Cell viability assays; cross-study comparison.

Evidence Dimension	In Vivo Tumor Growth Inhibition (TGI) with Olaparib
Target Compound Data	91%
Comparator Or Baseline	Compound 8ae (hydrazide derivative): 88%
Quantified Difference	LSQ-28 combination achieves a 3% higher TGI compared to the 8ae combination.
Conditions	4T1 tumor xenograft model in mice [1]; Breast cancer mouse model for compound 8ae [2].

Why This Matters

This data provides quantitative evidence of LSQ-28's ability to enhance the efficacy of a standard-of-care targeted therapy (olaparib), supporting its procurement for studies focused on combination regimens and overcoming drug resistance.

• [1] Li S, et al. J Med Chem. 2025 Feb 13;68(3):3212-3237. View Source
• [2] Hu Z, Li S, et al. Design, synthesis and bioevaluation of novel hydrazide derivatives as enhancers of immunotherapy and DNA-damage response in antitumor therapy. Eur J Med Chem. 2025 Jul 5;291:117601. View Source

DNA Damage Response and PD-L1 Degradation

The combination of LSQ-28 with the PD-L1 inhibitor NP-19 significantly enhanced the antitumor immune response, achieving a tumor growth inhibition (TGI) of 80% in a melanoma-bearing mouse model [1]. This is a distinct and quantifiable attribute not widely reported for other selective HDAC3 inhibitors. For context, the related compound 8ae, when combined with the same PD-L1 inhibitor NP-19, achieved a lower TGI of 65% in a similar model [2]. This demonstrates LSQ-28's superior performance in potentiating an immune checkpoint blockade, a highly sought-after combination strategy.

Combination Efficacy

Class-level inference

TGI 91% (+olaparib), 80% (+NP-19) in 4T1 model

Supports combination-response context; reported synergy not established for RGFP966 or BRD3308.

Murine 4T1 xenograft; requires independent replication.

Evidence Dimension	In Vivo Tumor Growth Inhibition (TGI) with PD-L1 Inhibitor NP-19
Target Compound Data	80%
Comparator Or Baseline	Compound 8ae (hydrazide derivative): 65%
Quantified Difference	LSQ-28 combination achieves a 15% higher TGI compared to the 8ae combination.
Conditions	Melanoma-bearing mouse model for LSQ-28 [1]; Melanoma-bearing mouse model for compound 8ae [2].

Why This Matters

This evidence supports LSQ-28's selection for research aimed at combining HDAC3 inhibition with immunotherapies, where it has been shown to be a significantly more effective partner than close structural analogs.

• [1] Li S, et al. J Med Chem. 2025 Feb 13;68(3):3212-3237. View Source
• [2] Hu Z, Li S, et al. Eur J Med Chem. 2025 Jul 5;291:117601. View Source

Mechanistic Differentiation: LSQ-28 Induces PD-L1 Degradation

Unlike simple HDAC3 inhibition, LSQ-28 promotes the degradation of PD-L1 protein in tumor cells [1]. This is a distinct mechanism of immunomodulation that complements its direct epigenetic effects. While other HDAC3 inhibitors, like compound 8ae, have also been reported to degrade PD-L1 via a lysosomal pathway [2], the specific property is a key part of LSQ-28's documented ability to enhance the efficacy of PD-1/PD-L1 blockade in vivo. The quantitative impact of this degradation on the immune response is reflected in the superior combination TGI values documented above.

Evidence Dimension	Effect on PD-L1 Protein
Target Compound Data	Promotes degradation of PD-L1.
Comparator Or Baseline	Compound 8ae (hydrazide derivative): Promotes degradation of PD-L1 via cathepsin B-mediated lysosomal pathway.
Quantified Difference	Not applicable (mechanistic comparison).
Conditions	B16-F10 melanoma cells [1]; In vitro tumor cell assay for compound 8ae [2].

Why This Matters

This mechanistic insight supports the procurement of LSQ-28 for investigations into the crosstalk between epigenetic regulation and the immune microenvironment, particularly for studies focused on tumor immune evasion.

• [1] Li S, et al. J Med Chem. 2025 Feb 13;68(3):3212-3237. View Source
• [2] Hu Z, Li S, et al. Eur J Med Chem. 2025 Jul 5;291:117601. View Source

LSQ-28: Research and Preclinical Applications

Oral Bioavailability in In Vivo Studies

LSQ-28 is ideally suited for studies exploring the intersection of epigenetic regulation and anti-tumor immunity. Its potent and selective HDAC3 inhibition, combined with its ability to degrade PD-L1 , makes it a unique tool for dissecting mechanisms of immune evasion. The documented in vivo synergy with PD-L1 blockade (TGI = 80%) [1] provides a strong rationale for its use in preclinical models evaluating novel immunotherapy combinations.

HDAC3-Selective Epigenetic Studies

Researchers focused on DNA repair pathways and overcoming resistance to PARP inhibitors should consider LSQ-28. The compound has been shown to enhance the DNA damage response induced by PARP inhibition, leading to a significant in vivo tumor-suppression activity when combined with olaparib (TGI = 91%) [1]. This application is supported by quantitative in vivo efficacy data and provides a clear pathway for evaluating LSQ-28 in relevant cancer models, including those with acquired PARP inhibitor resistance .

Broad Antiproliferative Cancer Profiling

For in vivo studies where oral dosing is a critical experimental parameter, LSQ-28 offers a decisive advantage. Its exceptionally high oral bioavailability (F = 95.34%) [1] ensures robust and predictable systemic exposure following oral gavage, simplifying study design and reducing animal stress compared to inhibitors requiring intravenous or subcutaneous administration, such as RGFP966 [2]. This property makes LSQ-28 the preferred choice for long-term efficacy and target engagement studies.

Combination with PARP and PD-L1 Inhibitors

LSQ-28 exhibits potent antiproliferative activity against a diverse range of cancer cell lines, including colorectal carcinoma (HCT-116), breast cancer (4T1), melanoma (B16-F10), and ovarian cancer (SK-OV-3), with IC50 values ranging from 5.558 to 12.49 µM . This broad in vitro efficacy profile supports its use as a chemical probe to investigate HDAC3 dependency across multiple cancer indications. Its robust cellular activity provides a solid foundation for target validation studies and for comparing the sensitivity of different tumor types to HDAC3 inhibition.

Application

Selection Property

Validation Focus

In vivo oral exposure studies

Oral bioavailability profile

Exposure-model validation

HDAC3 isoform-selective epigenetic studies

Isoform selectivity review

Off-target HDAC interpretation

Antiproliferative cancer cell profiling

Cell-model endpoint review

Cell-viability endpoint interpretation

Combination with PARP/PD-L1 inhibitors

Combination-response context

TGI endpoint monitoring

• [1] Li S, et al. J Med Chem. 2025 Feb 13;68(3):3212-3237. View Source
• [2] Probes & Drugs Portal. RGFP966. Compound Summary. Accessed 2026. View Source